molecular formula C11H18N2O B13171158 2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine

2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine

Cat. No.: B13171158
M. Wt: 194.27 g/mol
InChI Key: DSUCHOUDUARTPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine is a piperazine derivative featuring a 2-methylpiperazine core linked to a 5-methylfuran-2-ylmethyl group. Its synthesis involves the intramolecular cyclization of vicinal N-[(5-methylfuran-2-yl)methyl]aminoanilides, as described in . Notably, the furan ring in this compound can undergo protolytic opening under certain conditions, forming a diketone intermediate that may rearrange into pyrrole derivatives via the Paal–Knorr reaction .

Properties

Molecular Formula

C11H18N2O

Molecular Weight

194.27 g/mol

IUPAC Name

2-methyl-1-[(5-methylfuran-2-yl)methyl]piperazine

InChI

InChI=1S/C11H18N2O/c1-9-7-12-5-6-13(9)8-11-4-3-10(2)14-11/h3-4,9,12H,5-8H2,1-2H3

InChI Key

DSUCHOUDUARTPL-UHFFFAOYSA-N

Canonical SMILES

CC1CNCCN1CC2=CC=C(O2)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine can be achieved through several methods. One common approach involves the reaction of 2-methylpiperazine with 5-methylfurfural under specific conditions. The reaction typically requires a solvent such as ethanol and a catalyst like acetic acid. The mixture is heated under reflux to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine may involve continuous flow reactors to optimize yield and efficiency. The use of automated systems ensures precise control over reaction parameters, leading to consistent product quality. Additionally, purification steps such as distillation and recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

    Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where halogenated reagents replace hydrogen atoms.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Halogenated reagents like bromoethane in the presence of a base such as sodium hydroxide.

Major Products Formed

    Oxidation: Formation of ketones or carboxylic acids.

    Reduction: Formation of alcohols or amines.

    Substitution: Formation of substituted piperazines.

Scientific Research Applications

2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Employed in the study of enzyme interactions and receptor binding.

    Medicine: Investigated for its potential as a pharmaceutical agent, particularly in the treatment of neurological disorders.

    Industry: Utilized in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. For instance, it may act as an agonist or antagonist at certain neurotransmitter receptors, influencing signal transduction pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Piperazine derivatives are widely studied for their pharmacological and chemical properties. Below is a structured comparison of 2-methyl-1-[(5-methylfuran-2-yl)methyl]piperazine with related compounds, emphasizing substituent effects, biological activities, and structural motifs.

Substituent Position on the Piperazine Ring

The position of substituents on the piperazine ring significantly impacts biological activity:

  • 4-Methylpiperazine Derivatives : In PLpro inhibitors (), a 4-methylpiperazine substituent (compound 2) exhibited IC50 values <0.015 μM, outperforming 2- or 3-methylpiperazine analogues (compounds 14 and 15). This highlights the superior activity of 4-methyl positioning in protease inhibition .
  • 2-Methylpiperazine (Target Compound) : The 2-methyl group in the target compound may reduce potency in contexts where 4-methyl analogues dominate, though this depends on the target system. For example, in tubulin modulators (), a methyl group at the R2 position (analogous to 2-methylpiperazine) enhanced activity by occupying a binding pocket, suggesting positional effects vary by application .

Substituent Type and Electronic Effects

  • Methyl vs.
  • Methyl Substitution in Antiproliferative Agents : Compound 214a (), featuring a methylated piperazine, demonstrated IC50 values of 2.80 mM against A549 cancer cells, underscoring the role of methyl groups in enhancing antiproliferative activity .

Linked Moieties and Pharmacological Profiles

  • Furan vs. Morpholine or Triazole: The target compound’s 5-methylfuran group contrasts with morpholine rings in MAO inhibitors (), where piperazine substitution improved activity over morpholine.
  • Benzhydryl and Fluorophenyl Groups : Derivatives like compound 25 (1-bis(4-fluorophenyl)methyl piperazine, ) exhibited >60% growth inhibition in multiple cancer cell lines, demonstrating that aromatic substituents enhance anticancer efficacy compared to aliphatic groups .

Data Table: Key Structural and Activity Comparisons

Compound Piperazine Substituent Position Linked Group Notable Activity/Property Reference
2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine 2-Methyl 5-Methylfuran-methyl Synthetic versatility (furan ring opening)
Compound 2 (PLpro inhibitor) 4-Methyl Quinoline derivative IC50 <0.015 μM (PLpro inhibition)
Compound 7c (tubulin modulator) 4-Chlorophenyl Benzimidazole Improved tubulin modulation
Compound 214a (antiproliferative agent) Methyl on piperazine Unspecified IC50 2.80 mM (A549 cells)
Compound 25 (anticancer agent) Bis(4-fluorophenyl)methyl Vindoline derivative >60% growth inhibition (multiple cancers)

Critical Analysis of Structural and Functional Differences

  • This may limit its in vivo stability compared to more robust analogues.
  • Activity Trade-offs : While 4-methylpiperazines excel in protease inhibition (), the target’s 2-methyl group may offer advantages in systems where steric hindrance or alternative binding interactions are critical, as seen in tubulin modulators ().
  • Substituent Flexibility : Chlorine or fluorophenyl groups (Evidences 3, 8) provide stronger electronic interactions than methyl, suggesting that the target compound’s activity could be optimized with halogen substituents.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.